Cas no 2168111-53-1 (2-[(tert-butoxy)carbonyl]-6-fluoro-2-azaspiro[3.3]heptane-6-carboxylic acid)

• Product Name: 2-[(tert-butoxy)carbonyl]-6-fluoro-2-azaspiro[3.3]heptane-6-carboxylic acid
• CAS No: 2168111-53-1
• MF: C₁₂H₁₈FNO₄
• MW: 259.274027347565
• CID: 5269285
• PubChem ID: 138111843
• Update Time: 2026-03-09

2-[(tert-butoxy)carbonyl]-6-fluoro-2-azaspiro[3.3]heptane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(tert-butoxycarbonyl)-6-fluoro-2-azaspiro[3.3]heptane-6-carboxylic acid
• 2-[(tert-butoxy)carbonyl]-6-fluoro-2-azaspiro[3.3]heptane-6-carboxylic acid
• MFCD31743944
• 2-?Azaspiro[3.3]?heptane-?2,?6-?dicarboxylic acid, 6-?fluoro-?, 2-?(1,?1-?dimethylethyl) ester
• 2168111-53-1
• F98415
• 2-[(tert-Butoxy)carbonyl]-6-fluoro-2-azaspiro[3.3]heptane-6-carboxylicacid

• Inchi： 1S/C12H18FNO4/c1-10(2,3)18-9(17)14-6-11(7-14)4-12(13,5-11)8(15)16/h4-7H2,1-3H3,(H,15,16)
• InChI Key： IFDQMDFIPKQCFT-UHFFFAOYSA-N
• SMILES： C1C2(CC(F)(C(O)=O)C2)CN1C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 259.12198622g/mol
• Monoisotopic Mass: 259.12198622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.8Ų